Cas no 900001-98-1 (1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
- 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
-
- Inchi: 1S/C22H21F2N3O2/c1-2-29-17-8-6-16(7-9-17)25-22(28)27-13-12-26-11-3-4-20(26)21(27)15-5-10-18(23)19(24)14-15/h3-11,14,21H,2,12-13H2,1H3,(H,25,28)
- InChI Key: XJAXMONLRVHUGQ-UHFFFAOYSA-N
- SMILES: C12=CC=CN1CCN(C(NC1=CC=C(OCC)C=C1)=O)C2C1=CC=C(F)C(F)=C1
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2707-0184-2μmol |
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900001-98-1 | 2μmol |
$57.0 | 2023-09-05 | ||
| Life Chemicals | F2707-0184-5μmol |
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900001-98-1 | 5μmol |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F2707-0184-10μmol |
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900001-98-1 | 10μmol |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F2707-0184-20μmol |
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900001-98-1 | 20μmol |
$79.0 | 2023-09-05 | ||
| Life Chemicals | F2707-0184-1mg |
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900001-98-1 | 1mg |
$54.0 | 2023-09-05 | ||
| Life Chemicals | F2707-0184-2mg |
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900001-98-1 | 2mg |
$59.0 | 2023-09-05 | ||
| Life Chemicals | F2707-0184-3mg |
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900001-98-1 | 3mg |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F2707-0184-4mg |
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900001-98-1 | 4mg |
$66.0 | 2023-09-05 | ||
| Life Chemicals | F2707-0184-5mg |
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900001-98-1 | 5mg |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F2707-0184-10mg |
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
900001-98-1 | 10mg |
$79.0 | 2023-09-05 |
1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
Recent Advances in the Study of 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS: 900001-98-1)
The compound 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS: 900001-98-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique pyrrolopyrazine scaffold, has been investigated for its potential as a therapeutic agent in various disease models, particularly in oncology and neurology.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Structural-activity relationship (SAR) analyses have revealed that the difluorophenyl and ethoxyphenyl moieties play critical roles in binding to target proteins, such as kinases and G-protein-coupled receptors (GPCRs). Computational modeling and X-ray crystallography studies have further confirmed these interactions, providing a solid foundation for the rational design of derivatives with enhanced potency and selectivity.
In vitro and in vivo experiments have demonstrated that 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide exhibits potent inhibitory effects on specific signaling pathways implicated in cancer cell proliferation and survival. Notably, the compound has shown efficacy in preclinical models of breast cancer and glioblastoma, with minimal off-target effects. These findings suggest its potential as a lead compound for further drug development.
Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of this molecule. Results indicate favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. However, challenges such as solubility and tissue penetration remain to be addressed in subsequent optimization efforts.
The safety profile of 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has been assessed in acute and subchronic toxicity studies. Preliminary data suggest a tolerable safety margin, with no significant adverse effects observed at therapeutic doses. Further investigations are warranted to fully characterize its long-term toxicity and potential drug-drug interactions.
In conclusion, the compound 1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS: 900001-98-1) represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to optimize its pharmacological properties and advance it through the drug development pipeline. The integration of multidisciplinary approaches, including medicinal chemistry, structural biology, and translational research, will be crucial in realizing its full therapeutic potential.
900001-98-1 (1-(3,4-difluorophenyl)-N-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)